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Compound of Interest

Compound Name: Fluometuron-d6

Cat. No.: B12403948

Fluometuron-d6: A Technical Guide for
Researchers

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Fluometuron-d6, a deuterated stable
isotope of the herbicide Fluometuron. It is intended for researchers, scientists, and
professionals in drug development and environmental analysis. This document covers the
compound's Chemical Abstracts Service (CAS) number, its regulatory landscape, and detailed
experimental protocols where it serves as a critical internal standard.

Core Compound Information

Fluometuron-dé6 is the deuterium-labeled version of Fluometuron, an herbicide used to control
broadleaf weeds and annual grasses.[1][2] The incorporation of deuterium atoms creates a
heavier, stable isotope useful as an internal standard in quantitative analytical studies,
particularly in liquid chromatography-mass spectrometry (LC-MS) methods.[3]

The CAS number for Fluometuron-d6 is 2030182-29-5.[3] The CAS number for the unlabeled
parent compound, Fluometuron, is 2164-17-2.[1]

Regulatory Landscape
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Regulatory information is primarily available for the active ingredient, Fluometuron. As an
isotopic variant used in laboratory settings, Fluometuron-dé itself is not typically subject to the
same registration requirements as the herbicide. However, the handling and disposal of
Fluometuron-d6 should be conducted in accordance with the safety data sheet (SDS) and
local regulations for chemical reagents. The regulatory status of Fluometuron provides
essential context for its use and analysis.

Regulatory Body Classification & Key Information

Carcinogen Classification: Group C, possible
human carcinogen. Regulatory Status: General
Use Pesticide (GUP). Registered for use on
U.S. EPA cotton. Toxicity: Toxicity Category Il for acute
oral, dermal, and inhalation toxicity. Moderately
toxic in primary eye and dermal irritation studies

(Toxicity Category Il). Not a dermal sensitizer.

Hazard Classification: Acute Tox. 4, H302
(Harmful if swallowed). Harmonised

ECHA (EV) Classification: Not listed as having a
harmonised classification and labelling (CLH) at
the EU level.

ARC Carcinogenic Classification: Group 3: Not
classifiable as to its carcinogenicity to humans.

) Registered products containing Fluometuron are
Australia . :
available for professional use.

Experimental Protocols

Fluometuron-dé6 is an ideal internal standard for the quantitative analysis of Fluometuron and
its metabolites in various matrices due to its similar chemical properties and distinct mass.

Analysis of Fluometuron and its Metabolites in Water

This method is adapted from the U.S. Geological Survey for the determination of selected
herbicides and their degradation products in water samples.
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. Sample Preparation:

Filter water samples through a 0.70-um glass-fiber filter.

Fortify the filtered water sample with a known concentration of Fluometuron-d6 solution to
serve as the internal standard.

. Solid-Phase Extraction (SPE):

Pass the fortified water sample through an SPE cartridge to extract the analytes and the
internal standard.

Elute the analytes from the cartridge using an appropriate solvent.

. Analysis by Gas Chromatography/Mass Spectrometry (GC/MS):

Concentrate the eluate and inject it into a GC/MS system.

Quantify the concentration of Fluometuron and its metabolites by comparing their peak areas
to the peak area of the Fluometuron-d6 internal standard.

Analysis of Fluometuron and its Metabolites in Soil

This protocol is based on a validated analytical method for the determination of Fluometuron

and its metabolites in soil.

1

2

. Extraction:

Weigh 10 g of the soil sample into a 250 mL screw-cap glass bottle.
Add 100 mL of an acetonitrile/water (80:20, v/v) solution.
Fortify the extraction solution with a known amount of Fluometuron-dé6.

Shake the mixture for approximately 2 hours on a horizontal flatbed shaker.

. Centrifugation and Dilution:

Centrifuge the sample for 5 minutes at approximately 6500 x g.
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o Take a 0.5 mL aliquot of the supernatant and dilute it with 0.5 mL of water.
3. Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):
o Transfer the diluted extract into a glass vial for LC-MS/MS analysis.

e Monitor the characteristic mass transitions for Fluometuron, its metabolites, and
Fluometuron-d6. For example, for Fluometuron, one transition is m/z 233 — 160 (quantifier)
and another is m/z 233 - 72 (qualifier).

o Calculate the concentration of the analytes based on the ratio of their peak areas to that of
the Fluometuron-d6 internal standard.

Visualizations

The following diagrams illustrate the metabolic pathway of Fluometuron and a typical
experimental workflow for its analysis.

Mmb Desmethyl Fluometuron (DMF) MV Trifluoromethyl Phenylurea (TFMPU) Hydrolysis Trifluoromethylaniline (TFMA)

Click to download full resolution via product page

Metabolic pathway of Fluometuron.
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Analytical workflow for Fluometuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fluometuron-d6 CAS number and regulatory
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403948#fluometuron-d6-cas-number-and-
regulatory-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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